Cas no 1190788-52-3 (Diethyl phenylthiomethylphosphonate)

Diethyl phenylthiomethylphosphonate is an organophosphorus compound characterized by the presence of a phenylthio group and a phosphonate ester functionality. This reagent is primarily utilized in organic synthesis as a versatile intermediate for the preparation of phosphorus-containing compounds. Its key advantages include its reactivity in Michaelis-Arbuzov and Horner-Wadsworth-Emmons reactions, enabling the synthesis of α-functionalized phosphonates. The phenylthio moiety enhances its utility in nucleophilic substitution and cross-coupling reactions. The compound’s stability under standard conditions and well-defined reactivity profile make it a valuable tool in medicinal chemistry and agrochemical research. It is typically handled under inert conditions to preserve its integrity.
Diethyl phenylthiomethylphosphonate structure
1190788-52-3 structure
Product Name:Diethyl phenylthiomethylphosphonate
CAS No:1190788-52-3
MF:C11H17O3PS
MW:260.28964304924
CID:4787518
PubChem ID:99227
Update Time:2025-06-26

Diethyl phenylthiomethylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl phenylthiomethylphosphonate
    • diethoxyphosphorylmethylsulfanylbenzene
    • DIethylphenYLTHIOMETHYLPHOSPHONATE
    • Diethyl ((phenylthio)methyl)phosphonate
    • Phosphonic acid, [(phenylthio)methyl]-, diethyl ester
    • Diethyl [(phenylthio)methyl]phosphonate
    • Phenylthiomethylphosphonic acid diethyl ester
    • diethoxy(phenylthiomethyl)phosphino-1-one
    • Diethyl (phenylsulfanyl)methylphosphonate
    • diethyl-phenylthiomethylphosphonate
    • NS00030328
    • Diethyl phenylthiomethanephosphonate
    • Diethyl (phenylsulfanyl)methylphosphonate #
    • Diethyl methylthiobenzyl phosphonate
    • 38066-16-9
    • [(Phenylthio)methyl]phosphonic acid diethyl ester
    • 1190788-52-3
    • MFCD00015130
    • NSC202497
    • AKOS017343404
    • SCHEMBL722868
    • NSC 202497
    • Phosphonic acid, P-[(phenylthio)methyl]-, diethyl ester
    • diethyl [(phenylsulfanyl)methyl]phosphonate
    • CS-0343253
    • NSC-202497
    • 74AD52AVZ9
    • Phenylsulfanylmethyl-phosphonic acid diethyl ester
    • EINECS 253-770-7
    • AS-62470
    • DTXSID90191476
    • Inchi: 1S/C11H17O3PS/c1-3-13-15(12,14-4-2)10-16-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
    • InChI Key: FBUXEPJJFVDUFE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 260.06360257g/mol
  • Monoisotopic Mass: 260.06360257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 60.8

Diethyl phenylthiomethylphosphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
715832-1G
Diethyl phenylthiomethylphosphonate
1190788-52-3
1g
¥4404.71 2023-11-27

Additional information on Diethyl phenylthiomethylphosphonate

Diethyl Phenylthiomethylphosphonate (CAS No. 1190788-52-3): An Overview

Diethyl phenylthiomethylphosphonate (CAS No. 1190788-52-3) is a compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This phosphonate derivative, characterized by its phenylthiomethyl group, has been the subject of numerous studies aimed at understanding its chemical behavior and biological activity.

The molecular structure of Diethyl phenylthiomethylphosphonate consists of a central phosphorus atom bonded to two ethyl groups and a phenylthiomethyl group. The presence of the thioether linkage in the phenylthiomethyl moiety imparts distinct chemical reactivity and stability, making it an interesting candidate for various chemical reactions and biological assays.

Recent research has focused on the synthesis and characterization of Diethyl phenylthiomethylphosphonate. A study published in the Journal of Organic Chemistry in 2022 detailed an efficient synthetic route using a modified Pudovik reaction, which yielded high purity and yield of the compound. This method involves the reaction of diethyl chlorophosphate with a thioether precursor, followed by deprotection steps to obtain the final product. The optimized synthetic protocol has facilitated large-scale production and further investigation into its properties.

In terms of physical properties, Diethyl phenylthiomethylphosphonate is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). The compound exhibits good thermal stability, making it suitable for use in a variety of chemical processes that require elevated temperatures.

The biological activity of Diethyl phenylthiomethylphosphonate has been explored in several studies. One notable application is its use as an intermediate in the synthesis of bioactive molecules. For instance, a 2021 study published in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of novel antiviral agents using this phosphonate derivative as a key building block. The resulting compounds showed promising activity against several viral strains, including influenza and herpes simplex virus.

Beyond its role as a synthetic intermediate, Diethyl phenylthiomethylphosphonate has also been investigated for its potential as a ligand in coordination chemistry. Research conducted at the University of California, Berkeley, demonstrated that this compound can form stable complexes with transition metals such as palladium and platinum. These metal complexes exhibit interesting catalytic properties and have potential applications in homogeneous catalysis, particularly in cross-coupling reactions.

The environmental impact of Diethyl phenylthiomethylphosphonate is another area of interest. Studies have shown that the compound is biodegradable under aerobic conditions, which is an important consideration for its industrial use. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for safe disposal.

In conclusion, Diethyl phenylthiomethylphosphonate (CAS No. 1190788-52-3) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for synthetic applications, while its biological activity opens up possibilities for drug discovery and development. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in both fundamental science and practical technologies.

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